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Compound of Interest

Compound Name: MK-0736 hydrochloride

Cat. No.: B12765367

For Researchers, Scientists, and Drug Development Professionals

Introduction

MK-0736 is a potent and selective inhibitor of 11p3-hydroxysteroid dehydrogenase type 1 (11[3-
HSD1), an enzyme that plays a crucial role in the tissue-specific regulation of glucocorticoid
levels. By converting inactive cortisone to active cortisol, 113-HSD1 amplifies glucocorticoid
action in metabolic tissues such as the liver and adipose tissue. Elevated glucocorticoid levels
are associated with a range of metabolic disorders. As such, the inhibition of 113-HSD1 by
compounds like MK-0736 hydrochloride presents a promising therapeutic strategy for
conditions including type 2 diabetes mellitus, obesity, and hypertension. This technical guide
provides an in-depth overview of the core patent information related to MK-0736
hydrochloride, with a focus on its synthesis, mechanism of action, and the experimental
protocols used for its evaluation.

Chemical Structure and Properties
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Property Value

3-(4-(3-(ethylsulfonyl)propyl)bicyclo[2.2.2]octan-
IUPAC Name 1-y)-4-methyl-5-(2-(trifluoromethyl)phenyl)-4H-
1,2,4-triazole hydrochloride

719274-77-8 (hydrochloride); 719272-79-4 (free

CAS Number

base)
Molecular Formula C23H31CIF3N30:2S
Molecular Weight 506.02 g/mol

Core Patent Information: Synthesis and Biological
Evaluation

The primary patent covering the synthesis and use of a series of triazole derivatives, including
the compound identified as MK-0736, is WO2004058730, filed by Merck & Co., Inc. This patent
discloses the general synthetic schemes and specific examples for the preparation of these
11B-HSDL1 inhibitors.

Synthesis of MK-0736

The synthesis of the free base of MK-0736, as detailed in the patent literature, involves a multi-
step process. The final key steps leading to the formation of the triazole core and subsequent
modifications are outlined below. The hydrochloride salt is typically formed in a final step by
treating the free base with hydrochloric acid.

Logical Flow of Synthesis:
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Reaction with
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[https://www.benchchem.com/product/b12765367#mk-0736-hydrochloride-patent-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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